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Compound of Interest

Compound Name: Barium periodate

Cat. No.: B1603633 Get Quote

This document provides a detailed guide to understanding the molar mass of barium
periodate, a key inorganic compound. It is intended for researchers, scientists, and

professionals in drug development who require precise data for experimental and

developmental applications.

Chemical Formula and Nomenclature
Barium periodate is an ionic compound formed from the barium cation (Ba²⁺) and the

periodate anion (IO₄⁻). To achieve a neutral charge, two periodate ions are required to balance

the 2+ charge of the single barium ion. Consequently, the chemical formula for barium
periodate is Ba(IO₄)₂.[1][2] The systematic IUPAC name for this compound is barium(2+)

diperiodate.[3]

Molar Mass Calculation
The molar mass of a compound is the sum of the atomic masses of its constituent atoms. The

calculation for barium periodate is as follows:

Atomic Mass of Barium (Ba): 137.327 g/mol

Atomic Mass of Iodine (I): 126.90447 g/mol

Atomic Mass of Oxygen (O): 15.9994 g/mol

The formula Ba(IO₄)₂ contains one barium atom, two iodine atoms, and eight oxygen atoms.[4]
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Molar Mass = (1 × Atomic Mass of Ba) + (2 × Atomic Mass of I) + (8 × Atomic Mass of O)

Molar Mass = (1 × 137.327) + (2 × 126.90447) + (8 × 15.9994)

Molar Mass = 137.327 + 253.80894 + 127.9952

Molar Mass = 519.13114 g/mol

The widely accepted molar mass for barium periodate is approximately 519.13 g/mol .[1][3][5]

Data Presentation
For clarity and comparative purposes, the atomic and molar mass data are summarized in the

table below.

Element (Symbol)
Atomic Mass (
g/mol )

Number of Atoms
in Ba(IO₄)₂

Total Mass
Contribution (
g/mol )

Barium (Ba) 137.327 1 137.327

Iodine (I) 126.90447 2 253.80894

Oxygen (O) 15.9994 8 127.9952

Total Molar Mass 519.13114

Experimental Protocols and Visualization
The determination of molar mass is a fundamental calculation based on established atomic

weights and does not involve experimental protocols or signaling pathways. Therefore, detailed

methodologies and logical diagrams are not applicable to this specific topic.

Logical Relationship of Molar Mass Calculation
The following diagram illustrates the logical workflow for calculating the molar mass of barium
periodate.
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Identify Chemical Formula
Ba(IO₄)₂

Determine Atomic Masses
(Ba, I, O)

Count Atoms of Each Element
(Ba: 1, I: 2, O: 8)

Calculate Total Mass Contribution
for Each Element

Sum Contributions
for Total Molar Mass

(519.13 g/mol)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science
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